![molecular formula C13H20ClNO3 B3022477 Methyl 5-[(cyclohexylamino)methyl]-2-furoate hydrochloride CAS No. 1177359-29-3](/img/structure/B3022477.png)
Methyl 5-[(cyclohexylamino)methyl]-2-furoate hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of furan derivatives is well-documented in the provided papers. For instance, Paper describes the palladium-catalyzed direct arylation of methyl 2-furoate with aryl bromides, which leads to the formation of 5-arylfurans. This method could potentially be adapted for the synthesis of "Methyl 5-[(cyclohexylamino)methyl]-2-furoate" by using cyclohexylamine in a similar palladium-catalyzed reaction. Additionally, Paper outlines the synthesis of methyl 5-acetyl-2-furoate through oxidation and methanolysis steps, which could be relevant if the target compound were to be synthesized from a 5-acetyl-2-furoate precursor.
Molecular Structure Analysis
The molecular structure of furan derivatives is influenced by the substituents attached to the furan ring. Paper discusses the reaction of cyclohexylamine with a pyrazole derivative, leading to a product with intramolecular hydrogen bonding and electronic polarization. This suggests that the introduction of a cyclohexylamino group into a furan derivative could similarly affect the electronic distribution and hydrogen bonding within the molecule. Paper describes a furanone derivative with a planar furanone ring and a chair conformation for the cyclohexane ring, which could be indicative of the conformational preferences of the cyclohexylamino group in the target compound.
Chemical Reactions Analysis
The reactivity of furan derivatives with various reagents and conditions is highlighted in the papers. Paper details the chlorination of a benzoate derivative, which could be analogous to potential halogenation reactions of "Methyl 5-[(cyclohexylamino)methyl]-2-furoate." Paper presents the synthesis of a complex cyclohexenone derivative, which includes intramolecular hydrogen bonding. This could suggest that the target compound may also engage in intramolecular hydrogen bonding, affecting its reactivity and interactions with other molecules.
Physical and Chemical Properties Analysis
The physical and chemical properties of furan derivatives are largely determined by their molecular structure. While the papers do not directly discuss the properties of "Methyl 5-[(cyclohexylamino)methyl]-2-furoate hydrochloride," they do provide information on related compounds. For example, the crystal structure analysis in Paper could give clues about the potential crystalline nature of the target compound. The presence of intramolecular hydrogen bonds and the planarity of the furanone ring in Paper could also influence the melting point, solubility, and stability of the compound.
Safety and Hazards
properties
IUPAC Name |
methyl 5-[(cyclohexylamino)methyl]furan-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3.ClH/c1-16-13(15)12-8-7-11(17-12)9-14-10-5-3-2-4-6-10;/h7-8,10,14H,2-6,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWZVEPBLOUHQIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)CNC2CCCCC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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